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Compound of Interest

Compound Name: PSI-7409 tetrasodium

Cat. No.: B15567950

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
PSI-7409, the tetrasodium salt of 2'-deoxy-2'-α-fluoro-2'-β-C-methyluridine-5'-triphosphate, is

the pharmacologically active metabolite of the blockbuster antiviral drug Sofosbuvir (PSI-7977).

As a potent and selective inhibitor of the hepatitis C virus (HCV) NS5B RNA-dependent RNA

polymerase, PSI-7409 is a critical molecule in the eradication of chronic HCV infection. This

technical guide provides a comprehensive overview of the chemical structure, physicochemical

properties, and biological activity of PSI-7409 tetrasodium. Detailed experimental protocols for

relevant assays and a visualization of the metabolic activation pathway are included to support

researchers and drug development professionals in the field of antiviral therapies.

Chemical Structure and Identification
PSI-7409 is a nucleoside triphosphate analog. The tetrasodium salt form enhances its stability

and solubility in aqueous media.
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Identifier Value

IUPAC Name

tetrasodium;[[[(2R,3R,4R,5R)-5-(2,4-

dioxopyrimidin-1-yl)-4-fluoro-3-hydroxy-4-

methyloxolan-2-yl]methoxy-

oxidophosphoryl]oxy-oxidophosphoryl]

phosphate

Synonyms GS-461203, Sofosbuvir triphosphate

CAS Number 1621884-22-7

Molecular Formula C₁₀H₁₂FN₂Na₄O₁₄P₃

Molecular Weight 588.09 g/mol

SMILES

[Na+].[Na+].[Na+].[Na+].O=P([O-])(O[C@H]1--

INVALID-LINK----INVALID-LINK--(F)--INVALID-

LINK--O1)OP(=O)([O-])OP(=O)([O-])[O-]

Physicochemical Properties
The physicochemical properties of PSI-7409 tetrasodium are crucial for its formulation,

delivery, and intracellular activity. Due to its highly charged nature, it is designed to be

generated intracellularly from its prodrug, Sofosbuvir.

Property Value Reference

Appearance White to off-white solid [1]

Solubility Soluble in water (≥ 50 mg/mL) [2]

logP -4.81 (for the free acid) [1]

Storage Conditions
-20°C to -80°C for long-term

storage
[2][3]

Biological Activity and Mechanism of Action
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PSI-7409 is a potent inhibitor of the HCV NS5B polymerase, an enzyme essential for the

replication of the viral RNA genome.[3] It acts as a chain terminator after being incorporated

into the nascent RNA strand, thereby halting viral replication.[3]

Inhibition of HCV NS5B Polymerase
HCV Genotype IC₅₀ (μM)

Genotype 1b (Con1) 1.6

Genotype 2a (JFH1) 2.8

Genotype 3a 0.7

Genotype 4a 2.6

Data from MedchemExpress[3]

Selectivity Profile
PSI-7409 exhibits high selectivity for the viral polymerase over human polymerases, which is a

key factor in its favorable safety profile.

Human Polymerase IC₅₀ (μM)

DNA Polymerase α 550

DNA Polymerase β >1000

DNA Polymerase γ >1000

Data from MedchemExpress[3]

Metabolic Activation Pathway
Sofosbuvir, a phosphoramidate prodrug, is orally administered and readily absorbed. It

undergoes intracellular metabolism in hepatocytes to generate the active triphosphate form,

PSI-7409. This multi-step enzymatic conversion is crucial for its therapeutic efficacy.[4][5]
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Figure 1. Metabolic activation pathway of Sofosbuvir to PSI-7409 in hepatocytes.

Experimental Protocols
Synthesis and Purification of PSI-7409 Tetrasodium
The synthesis of PSI-7409 is a multi-step process that begins with the synthesis of the parent

nucleoside, 2'-deoxy-2'-α-fluoro-2'-β-C-methyluridine. This is followed by a triphosphorylation

reaction at the 5'-hydroxyl group. A general and widely used method for the synthesis of

nucleoside triphosphates is the Yoshikawa-Ludwig procedure, which involves the use of a

phosphorylating agent such as phosphorus oxychloride (POCl₃) in a suitable solvent like

trimethyl phosphate.

General Protocol for Triphosphorylation:

The protected parent nucleoside is dissolved in an anhydrous solvent (e.g., trimethyl

phosphate).

The solution is cooled to 0°C, and a phosphorylating agent (e.g., POCl₃) is added dropwise.

The reaction is stirred at low temperature for several hours.

A solution of pyrophosphate (e.g., tributylammonium pyrophosphate) is then added to the

reaction mixture.

The reaction is quenched, and the protecting groups are removed.

The crude product is purified by anion-exchange chromatography.
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The purified triphosphate is converted to the tetrasodium salt by passing it through a column

of Dowex Na⁺ resin or by precipitation with a sodium salt solution.

The final product is lyophilized to obtain a white solid.

Purification: Purification is typically achieved using anion-exchange chromatography, followed

by reverse-phase high-performance liquid chromatography (RP-HPLC) for desalting and final

purification. The identity and purity of the final product are confirmed by analytical techniques

such as HPLC, nuclear magnetic resonance (NMR) spectroscopy (¹H, ¹³C, ³¹P), and mass

spectrometry.

HCV NS5B Polymerase Inhibition Assay
This assay measures the ability of PSI-7409 to inhibit the RNA-dependent RNA polymerase

activity of HCV NS5B.

Materials:

Recombinant HCV NS5B polymerase

RNA template (e.g., poly(A))

Primer (e.g., oligo(U))

Ribonucleoside triphosphates (ATP, CTP, GTP, UTP)

Radiolabeled rNTP (e.g., [α-³²P]UTP)

Assay buffer (e.g., 20 mM Tris-HCl pH 7.5, 50 mM NaCl, 5 mM MgCl₂, 1 mM DTT)

PSI-7409 tetrasodium

Scintillation cocktail and counter

Procedure:

Prepare a reaction mixture containing the assay buffer, RNA template, primer, and non-

labeled rNTPs.
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Add varying concentrations of PSI-7409 to the reaction mixture.

Initiate the reaction by adding the HCV NS5B polymerase and the radiolabeled rNTP.

Incubate the reaction at the optimal temperature (e.g., 30°C) for a defined period (e.g., 1-2

hours).

Stop the reaction by adding a quench solution (e.g., 0.5 M EDTA).

Precipitate the newly synthesized radiolabeled RNA using trichloroacetic acid (TCA).

Collect the precipitate on a filter membrane and wash to remove unincorporated radiolabeled

rNTPs.

Measure the radioactivity of the filter membrane using a scintillation counter.

Calculate the percent inhibition for each concentration of PSI-7409 and determine the IC₅₀

value by non-linear regression analysis.
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Figure 2. Experimental workflow for the HCV NS5B polymerase inhibition assay.
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Analytical Characterization
High-Performance Liquid Chromatography (HPLC):

Column: Anion-exchange or reverse-phase C18 column.

Mobile Phase: A gradient of a low concentration buffer (e.g., triethylammonium bicarbonate)

and a high concentration buffer or an organic solvent (e.g., acetonitrile).

Detection: UV absorbance at 260 nm.

Nuclear Magnetic Resonance (NMR) Spectroscopy:

¹H NMR: To confirm the structure of the nucleoside moiety.

³¹P NMR: To confirm the presence and connectivity of the triphosphate chain.

¹⁹F NMR: To confirm the presence of the fluorine atom.

Mass Spectrometry (MS):

Technique: Electrospray ionization (ESI) in negative ion mode is typically used for the

analysis of highly polar and charged molecules like nucleoside triphosphates.

Analysis: Provides accurate mass-to-charge ratio to confirm the molecular weight and

elemental composition. Tandem MS (MS/MS) can be used to confirm the structure by

fragmentation analysis.

Conclusion
PSI-7409 tetrasodium, the active metabolite of Sofosbuvir, remains a cornerstone in the study

of anti-HCV therapeutics. Its potent and selective inhibition of the HCV NS5B polymerase,

coupled with a high barrier to resistance, has revolutionized the treatment of chronic hepatitis

C. This technical guide provides essential information on its chemical structure,

physicochemical properties, and biological activity, along with relevant experimental protocols.

A thorough understanding of this molecule is vital for the continued development of novel

antiviral agents and for optimizing existing therapeutic strategies.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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